![molecular formula C10H13BrN2 B1288069 6-Bromo-1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline CAS No. 876728-35-7](/img/structure/B1288069.png)
6-Bromo-1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Bromo-1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline is a useful research compound. Its molecular formula is C10H13BrN2 and its molecular weight is 241.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Intermediate Applications
6-Bromo-1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline serves as a pivotal intermediate in the synthesis of various biologically active compounds. For instance, the efficient and selective synthesis of quinoline derivatives employs bromination reactions of 1,2,3,4-tetrahydroquinoline, demonstrating the compound's utility in creating synthetically valuable quinolines. These processes are crucial for the development of new pharmaceuticals and materials, showcasing the compound's versatility and importance in organic synthesis (Şahin et al., 2008).
Drug Discovery and Scaffold Development
In drug discovery, this compound and its derivatives play a significant role as scaffolds. The creation of functional tetrahydroquinoxalines from perfluoroaromatic precursors, for instance, highlights its potential as a versatile scaffold in medicinal chemistry. The annelation strategy employed to generate functionalized tetrahydroquinoxaline systems indicates the compound's value in exploring new pharmacologically active molecules (Sandford et al., 2007).
Glycosidase Inhibitors
The synthesis of bromo-conduritol-B and bromo-conduritol-C, which are derived from similar brominated precursors, exemplifies the application of brominated intermediates in producing glycosidase inhibitors. These compounds exhibit strong enzyme-specific inhibition against alpha-glycosidase, highlighting the potential therapeutic applications of derivatives synthesized from this compound in treating diseases related to glycosidase activity (Cantekin et al., 2009).
Safety and Hazards
6-Bromo-1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline is harmful if swallowed, causes serious eye irritation, is harmful if inhaled, causes skin irritation, is harmful in contact with skin, and may cause respiratory irritation . Safety measures include wearing protective gloves, clothing, and eye protection, washing thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
6-bromo-1,4-dimethyl-2,3-dihydroquinoxaline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrN2/c1-12-5-6-13(2)10-7-8(11)3-4-9(10)12/h3-4,7H,5-6H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVWZHBZUOICVIU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(C2=C1C=CC(=C2)Br)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20594491 |
Source
|
Record name | 6-Bromo-1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20594491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
876728-35-7 |
Source
|
Record name | 6-Bromo-1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20594491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.